Cas no 321679-59-8 (4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine)

• Product Name: 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine
• CAS No: 321679-59-8
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• MDL: MFCD00519717
• CID: 1033917
• PubChem ID: 764917
• Update Time: 2025-06-10

4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine
• 4-[5-(trifluoromethyl)pyridin-2-yl]morpholine
• 4-(5-Trifluoromethyl)-2-pyridinyl morpholine
• 4-[5-(trifluoromethyl)-2-pyridinyl]-morpholine
• AC1LG48V
• HMS1718K15
• DTXSID40354155
• Z31211386
• 321679-59-8
• DB-294752
• J-513577
• AKOS001037720
• 10M-525S
• 4-[5-(trifluoromethyl)-2-pyridinyl]morpholine
• MFCD00519717

• MDL： MFCD00519717
• Inchi： 1S/C10H11F3N2O/c11-10(12,13)8-1-2-9(14-7-8)15-3-5-16-6-4-15/h1-2,7H,3-6H2
• InChI Key： GUJQKMWPUOKKPC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCOCC1)(F)F

Computed Properties

• Exact Mass: 232.08234746g/mol
• Monoisotopic Mass: 232.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.4Ų

Additional information on 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine

Recent Advances in the Study of 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine (CAS: 321679-59-8)

The compound 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine (CAS: 321679-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyridine and morpholine moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group in this compound enhances its binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), two kinases implicated in tumor growth and angiogenesis. The study highlighted the compound's ability to improve selectivity and reduce off-target effects, making it a valuable scaffold for further drug development.

In addition to its applications in oncology, 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine has been investigated for its potential in central nervous system (CNS) disorders. Researchers have explored its use as a precursor for the synthesis of serotonin and dopamine receptor modulators. A recent preprint on bioRxiv reported that morpholine derivatives, including this compound, showed promising results in preclinical models of depression and Parkinson's disease. The trifluoromethyl group was found to enhance blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

The synthetic pathways for 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, facilitating its broader use in industrial and academic settings. The paper also emphasized the compound's stability under various conditions, which is essential for its handling and storage.

Despite these promising developments, challenges remain in the clinical translation of 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine-based therapeutics. Pharmacokinetic studies have indicated variable bioavailability, and further optimization is needed to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound into clinical trials.

In conclusion, 4-(5-(Trifluoromethyl)pyridin-2-yl)morpholine (CAS: 321679-59-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its applications span oncology, CNS disorders, and beyond, supported by recent advancements in synthesis and pharmacological profiling. Future research will likely focus on refining its therapeutic potential and addressing translational challenges, paving the way for its integration into next-generation pharmaceuticals.